Cas no 1692492-85-5 (2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1692492-85-5
• MF: C₈H₁₀F₃N₃
• MW: 205.18031167984
• CID: 5746169
• PubChem ID: 136710437
• Update Time: 2025-06-08

2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1118445
• 1692492-85-5
• Imidazo[1,2-a]pyrimidine, 1,5,6,7-tetrahydro-2-methyl-5-(trifluoromethyl)-
• 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C8H10F3N3/c1-5-4-14-6(8(9,10)11)2-3-12-7(14)13-5/h4,6H,2-3H2,1H3,(H,12,13)
• InChI Key： AAVSWIMUHDAAEW-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2=NC(C)=CN12)(F)F

Computed Properties

• Exact Mass: 205.08268182g/mol
• Monoisotopic Mass: 205.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 217.5±43.0 °C(Predicted)
• pka: 8.42±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Comprehensive Overview of 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1692492-85-5)

The compound 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1692492-85-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyrimidine core and the trifluoromethyl group, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, antiviral agent, or anti-inflammatory compound, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in CAS 1692492-85-5 is a key factor driving its exploration in medicinal chemistry. This trend is reflected in the growing number of scientific publications and patent filings related to imidazo[1,2-a]pyrimidine derivatives, which are often searched in academic databases and AI-driven drug discovery platforms.

The synthesis of 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the industry's focus on green chemistry and sustainable manufacturing. These methods not only improve yield but also reduce environmental impact, a topic highly relevant to modern ESG (Environmental, Social, and Governance) standards.

From a pharmacological perspective, the imidazo[1,2-a]pyrimidine moiety is known to interact with various biological targets. Computational studies using molecular docking and QSAR (Quantitative Structure-Activity Relationship) models suggest that CAS 1692492-85-5 could modulate protein-protein interactions, making it a candidate for cancer immunotherapy and neurodegenerative disease research. These applications resonate with current healthcare priorities, such as personalized medicine and aging population solutions.

The compound's physicochemical properties, including its logP value and solubility profile, have been characterized to assess its drug-likeness. Such data is critical for ADME (Absorption, Distribution, Metabolism, and Excretion) predictions, a frequent search topic among pharmaceutical scientists and bioinformatics professionals. Additionally, its stability under various pH conditions makes it suitable for oral drug formulations, a preferred route of administration in chronic disease management.

In agrochemical applications, 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine has shown promise as a pesticide intermediate. Its structural motifs align with the industry's shift toward low-toxicity crop protection agents, addressing global concerns about food security and environmental sustainability. This dual utility in pharmaceuticals and agriculture underscores its versatility, a trait increasingly valued in cross-disciplinary research.

Analytical methods for quantifying CAS 1692492-85-5 include HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry), techniques commonly searched by quality control specialists. Regulatory compliance, such as ICH guidelines for impurity profiling, further highlights the need for robust analytical protocols, a topic of interest in GMP (Good Manufacturing Practice) discussions.

Future research directions for this compound may explore its structure-activity relationships through combinatorial chemistry or fragment-based drug design. With the rise of AI in chemistry, virtual screening of imidazo[1,2-a]pyrimidine libraries could accelerate hit identification, a process frequently queried in computational chemistry forums. Such innovations align with the broader scientific community's pursuit of faster, cheaper, and more efficient R&D methodologies.

In summary, 2-methyl-5-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS No. 1692492-85-5) represents a compelling case study in modern chemical research. Its multifaceted applications, from drug discovery to sustainable agriculture, coupled with its alignment with cutting-edge technologies like AI-driven molecular design, ensure its continued relevance in both academic and industrial settings. As scientific inquiry evolves, this compound is poised to remain at the forefront of innovation in heterocyclic chemistry.